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Compound of Interest

Compound Name: Fmoc-Lys(Tnm)-OH

Cat. No.: B12277104

Fmoc-Lys(Tnm)-OH (CAS: 251316-95-7) is a solid organic compound containing a nitro-
functionalized protecting group. While distinct from the highly explosive reagent
Tetranitromethane (TNM), the presence of the nitro moiety necessitates treating this waste as
potentially energetic and hazardous.

o Primary Disposal Method: Chemical Incineration (High Temperature).

o Waste Classification: Hazardous Organic Solid (Non-halogenated, unless mixed with
halogenated solvents).

 Critical Restriction: Do NOT dispose of down the drain. Do NOT autoclave (heat sensitivity of
nitro groups).

Chemical Identification & Hazard Profile

Accurate identification is the first step in safety. Do not confuse this stable solid derivative with
the liquid reagent Tetranitromethane.
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Parameter

Specification

Chemical Name

Fmoc-Lys(Tnm)-OH

N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-

Full Name epsilon-[(3-nitro-1,5-dioxaspiro[5.5]undec-3-
yl)methoxycarbonyl]-L-lysine

CAS Number 251316-95-7

Formula C32H39N3010

Physical State

White to off-white powder

Key Hazard

Nitro Group: Potential for thermal instability.[1]
[21[3][4][5] Irritant: Skin/Eye/Respiratory.[6]

Reactivity

Incompatible with strong oxidizers and strong

bases (which remove Fmaoc).

Expert Insight: The "Tnm" group in this context refers to the 3-nitro-1,5-dioxaspiro[5.5]undec-3-

yl moiety.[7] Unlike simple alkyl protecting groups, this structure contains a nitro group, which

can contribute to exothermic decomposition if subjected to high heat or shock. Always handle as

a reactive solid.

Waste Segregation & Classification

Proper segregation prevents dangerous cross-reactions in waste streams.

A. Solid Waste (Unused Substance)

» Container: High-density polyethylene (HDPE) or amber glass jar.

o Labeling: "Hazardous Waste - Solid - Toxic/lrritant - Fmoc-Lys(Tnm)-OH".
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e Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) and reducing agents.

B. Liquid Waste (Reaction Mixtures/HPLC Waste)

e Solvent Context: Usually dissolved in DMF, NMP, or DCM.[8][9]
 Classification:

o If in DCM: Halogenated Organic Waste.

o If in DMF/Methanol: Non-Halogenated Organic Waste.

e Precaution: Ensure the waste stream pH is neutral. Strongly basic waste (e.g., piperidine
solutions) can cleave the Fmoc group, releasing the free amine, but the Tnm group may
remain intact or degrade depending on conditions.

C. Contaminated Debris (Sharps/Gloves)

o Sharps: Dispose of needles/syringes in rigid, puncture-proof biohazard/chemical sharps
containers.

o Soft Debris: Gloves, paper towels, and weigh boats contaminated with the substance must
be bagged in chemically resistant yellow/red hazardous waste bags (depending on
institutional color codes) and incinerated.

Detailed Disposal Protocols
Protocol A: Disposal of Excess Solid Reagent

e Personal Protective Equipment (PPE): Wear nitrile gloves (double gloving recommended),
safety goggles, and a lab coat. Use a fume hood.

o Transfer: Carefully transfer the solid into a pre-labeled hazardous waste container. Avoid
generating dust.[10][11][12]

o Deactivation (Optional but recommended for trace amounts):

o Note: There is no standard "neutralization” for the nitro group in a disposal context.
Incineration is the only validated destruction method.
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o Do not attempt to chemically degrade bulk amounts in the lab due to unknown exotherms.

o Sealing: Tightly cap the container. Wipe the exterior with a damp paper towel (dispose of the
towel as contaminated debris).

o Manifest: Log the waste into your facility's tracking system under RCRA Code D001
(Ignitable/Reactive - precautionary) or D003 (Reactive) if determined by local EHS, though
often classified simply as generic organic hazardous waste.

Protocol B: Cleaning & Decontamination of Glassware

e Solvent Rinse: Rinse glassware 3x with Acetone or Dichloromethane (DCM).

o Reasoning: Fmoc-amino acids have poor water solubility. Organic solvents are required to
solubilize residues.

o Collection: Collect all rinsates into the appropriate liquid organic waste carboy.

e Washing: Wash glassware with soap and water only after visible solid is removed.
 Verification: Visual inspection under strong light to ensure no powder remains.
Emergency Spill Management

If Fmoc-Lys(Tnm)-OH is spilled:

e Evacuate & Ventilate: If a large amount (>10g) is spilled and dust is airborne, evacuate the
immediate area.

o Dust Control: Cover the spill with a damp absorbent pad (dampened with water or ethanol) to
prevent dust dispersion. Do not dry sweep.

e Cleanup:
o Scoop up the damp material using a plastic scoop (spark-proof).
o Place in a wide-mouth waste jar.

o Wipe the surface with acetone followed by soap and water.
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¢ Disposal: Label the jar as "Spill Debris: Fmoc-Lys(Tnm)-OH" and arrange for pickup.

Visual Workflow: Waste Decision Tree

The following diagram illustrates the logical flow for segregating Fmoc-Lys(Tnm)-OH waste
streams.

Waste Generation:
Fmoc-Lys(Tnm)-OH

Physical State?

gl T

Contaminated Items
(Gloves, Paper)
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(Incineration) (DCM, Chloroform) Solids Bag
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating Fmoc-Lys(Thm)-OH waste based on physical state
and solvent composition.[8]

Regulatory Compliance (RCRA)

In the United States, waste characterization is mandatory under 40 CFR 262.11.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12277104?utm_src=pdf-body
https://www.benchchem.com/product/b12277104?utm_src=pdf-body
https://www.benchchem.com/product/b12277104?utm_src=pdf-body-img
https://www.benchchem.com/product/b12277104?utm_src=pdf-body
https://www.researchgate.net/post/Can_we_remove_the_fmoc_group_after_peptide_cleavage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e P-List/ U-List: Fmoc-Lys(Tnm)-OH is not specifically listed on the EPA P-list (acutely toxic)
or U-list.

» Characteristic Waste:
o Ignitability (D001): Unlikely for the solid, but possible if mixed with oxidizers.

o Reactivity (D003): Due to the nitro group, EHS officers may conservatively classify it as
potentially reactive, requiring incineration.

o Generator Status: Ensure your facility's monthly generation limits are not exceeded by this
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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